Cas no 2011280-39-8 (3-(4-Methyl-1,3-thiazol-5-yl)butan-2-ol)

• Product Name: 3-(4-Methyl-1,3-thiazol-5-yl)butan-2-ol
• CAS No: 2011280-39-8
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 5565763
• PubChem ID: 165594823
• Update Time: 2025-05-20

3-(4-Methyl-1,3-thiazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1636296
• 3-(4-methyl-1,3-thiazol-5-yl)butan-2-ol
• 2011280-39-8
• 3-(4-Methyl-1,3-thiazol-5-yl)butan-2-ol

• Inchi： 1S/C8H13NOS/c1-5(7(3)10)8-6(2)9-4-11-8/h4-5,7,10H,1-3H3
• InChI Key： QVWBQFVZARRGCU-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(C)C(C)O

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-(4-Methyl-1,3-thiazol-5-yl)butan-2-ol

Professional Introduction to 3-(4-Methyl-1,3-thiazol-5-yl)butan-2-ol (CAS No. 2011280-39-8)

3-(4-Methyl-1,3-thiazol-5-yl)butan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2011280-39-8, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a thiazole moiety, which is a heterocyclic compound containing sulfur, nitrogen, and carbon atoms. This feature makes it particularly interesting for researchers exploring novel therapeutic agents.

The thiazole ring in 3-(4-Methyl-1,3-thiazol-5-yl)butan-2-ol is known for its stability and versatility in biological systems. Thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and antifungal properties. The presence of the 4-methyl substituent enhances the compound's reactivity and binding affinity to biological targets, making it a valuable scaffold for drug design.

In recent years, there has been a growing interest in thiazole-based compounds due to their demonstrated efficacy in various pharmacological applications. For instance, studies have shown that derivatives of thiazole can modulate enzyme activity and interact with specific receptors in the body. The butan-2-ol side chain in 3-(4-Methyl-1,3-thiazol-5-yl)butan-2-ol adds another layer of functionality, allowing for further chemical modifications and derivatization to tailor its pharmacological profile.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing complex diseases. 3-(4-Methyl-1,3-thiazol-5-yl)butan-2-ol exemplifies this trend by combining a well-studied heterocyclic core with a functional aliphatic chain. This combination not only enhances its solubility and bioavailability but also opens up possibilities for synergistic effects when used in combination therapies.

The synthesis of 3-(4-Methyl-1,3-thiazol-5-yl)butan-2-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques ensure that the final product meets the stringent standards required for pharmaceutical applications.

The pharmacological potential of 3-(4-Methyl-1,3-thiazol-5-yl)butan-2-ol has been explored in several preclinical studies. Researchers have investigated its effects on various biological pathways, including those involved in pain modulation and neuroprotection. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for further development.

In addition to its pharmacological properties, 3-(4-Methyl-1,3-thiazol-5-yl)butan-2-ol has shown interesting interactions with cellular components. Studies have demonstrated its ability to modulate lipid metabolism and influence cellular signaling pathways. These findings are particularly relevant in the context of metabolic disorders and chronic diseases where such modulatory effects could be therapeutically beneficial.

The structural features of 3-(4-Methyl-1,3-thiazol-5-yb-butanb-anb-o-bb-lbb-) make it an attractive scaffold for further derivatization. Researchers are exploring various modifications to enhance its pharmacokinetic properties and target specificity. For example, introducing fluorine atoms or other electronegative groups can improve metabolic stability and binding affinity. Such modifications are crucial for developing drugs with improved efficacy and reduced side effects.

The use of computational modeling techniques has also been instrumental in understanding the behavior of 3-(4-Methyl-bbb-bbb-tbb-tbb-zbb-zbb-lbb-zbb-)b-butb-anb-o-bb-lbb-. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets at an atomic level. These computational approaches complement experimental studies by predicting potential binding modes and optimizing lead structures.

In conclusion, 3-(4-Methyl-bbb-bbb-tbb-tbb-zbb-zbb-lbb-zbb-)b-butb-anb-o-bb-lbb-, with its CAS number 2011280-bbb-bbbb9bbb8, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated pharmacological properties make it a valuable compound for drug development. As research continues to uncover new therapeutic applications for thiazole derivatives, compounds like this are poised to play a crucial role in addressing unmet medical needs.